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Compound of Interest

Compound Name:
3-Nitro-6,7-dihydro-5H-

cyclopenta[B]pyridine

Cat. No.: B1339150 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 3-Nitro-6,7-dihydro-5H-
cyclopenta[B]pyridine is not readily available. The following information has been compiled

from data on structurally related compounds, including Pyridine and 6,7-Dihydro-5H-

cyclopenta[b]pyridine. This guide should be used for informational purposes only. Always

consult with a qualified safety professional and refer to the specific MSDS of a close structural

analog before handling any chemical.

Quantitative Data Summary
The physical and chemical properties of 3-Nitro-6,7-dihydro-5H-cyclopenta[B]pyridine are

not explicitly documented in the provided search results. However, data for related compounds

can provide useful estimates.

Table 1: Physicochemical Properties of Related Compounds
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Property
6,7-Dihydro-5H-
cyclopenta[b]pyridine

Pyridine

CAS Number 533-37-9[1] 110-86-1

Molecular Formula C8H9N[1] C5H5N

Molecular Weight 119.17 g/mol [1] 79.1 g/mol

Appearance Clear brown liquid[1] Colorless liquid

Boiling Point 245-248°C at 760 mmHg[2] 115°C

Melting Point 68-72°C[2] -42°C

Solubility

Soluble in ethanol, DMSO, and

dichloromethane; slightly

soluble in water.[2]

Miscible with water, alcohol,

ether, and other organic

solvents.

Table 2: Toxicological Data for Pyridine

Test Result Species

Oral LD50 891 mg/kg Rat

Dermal LD50 1121 mg/kg Rabbit

Inhalation LC50 17.1 mg/L (4 hours) Rat (Male)

Experimental Protocols & Safety
Handling and Storage
Safe Handling:

Always work in a properly functioning, certified laboratory chemical fume hood.[3]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

chemical-resistant gloves (butyl rubber or PVA are often recommended for pyridine-like

substances; nitrile may not be suitable), and a fully-buttoned lab coat.[3]
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Avoid contact with eyes, skin, and clothing.[1]

Keep away from heat, sparks, and open flames.[1]

Use non-sparking tools and ground all equipment when transferring flammable liquids to

prevent static discharge.[4][5]

Avoid ingestion and inhalation.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong acids

(especially nitric acid), and strong bases.[1][3]

Store away from direct sunlight and sources of ignition.[3]

Spill and Waste Disposal
Spill Response:

Small Spills: If a small amount of the substance is spilled (manageable within 10 minutes)

and you are trained for cleanup, you may proceed. Absorb the spill with an inert, dry material

like vermiculite or sand.[3][5] Place the absorbed material into a sealed, compatible waste

container.[3]

Large Spills: In the event of a large spill, especially outside a fume hood, immediately

evacuate the area, secure it, and contact your institution's emergency response team (e.g.,

Environmental Health & Safety).[3]

Waste Disposal:

Waste material must be collected in a designated, sealable, and airtight container that is

compatible with the chemical.[3]
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Label the waste container with a "Dangerous Waste" or "Hazardous Waste" label as soon as

the first waste is added.[3]

Store waste containers away from incompatible chemicals.[3]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Troubleshooting and FAQs
Q1: What are the primary hazards associated with handling nitrated pyridine compounds?

A1: Based on related compounds, the primary hazards include:

Flammability: Many pyridine derivatives are flammable liquids and their vapors can form

explosive mixtures with air.[4]

Toxicity: These compounds can be harmful if swallowed, inhaled, or absorbed through the

skin.[6]

Irritation: They can cause irritation to the skin, eyes, and respiratory tract.[1] Some may

cause severe skin burns and eye damage.[6]

Organ Damage: Prolonged or repeated exposure may cause damage to organs such as the

liver, kidneys, and central nervous system.[6]

Q2: I accidentally splashed a small amount on my gloved hand. What should I do?

A2: Immediately remove the contaminated glove. Wash the affected skin area with soap and

plenty of water for at least 15 minutes.[1] Seek medical attention if any irritation or other

symptoms develop. Report the incident to your supervisor.

Q3: What should I do in case of eye contact?

A3: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an

emergency eyewash station, occasionally lifting the upper and lower eyelids.[1] Seek

immediate medical attention.[1]
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Q4: I feel dizzy and nauseous while working with the compound in a fume hood. What is the

appropriate action?

A4: These symptoms could indicate inhalation exposure. Immediately move to fresh air.[3] If

breathing is difficult, have a trained person administer oxygen.[1] Seek immediate medical

attention and inform your supervisor.[3] Do not return to the work area until it has been cleared

by safety personnel.

Q5: How do I know which type of glove is best for this chemical?

A5: Since no specific data is available for 3-Nitro-6,7-dihydro-5H-cyclopenta[B]pyridine, you

should consult the glove manufacturer's compatibility chart for related chemicals like pyridine

and nitropyridines. For pyridine, butyl rubber or PVA gloves are often recommended, while

nitrile gloves may offer poor protection.[3]

Visual Diagrams
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Chemical Spill Occurs

Assess Situation

Large Spill Protocol

Small Spill Protocol

Post-Spill Actions

Spill Detected

Is the spill large or small?

Evacuate Area

LargeDon Appropriate PPE

Small & Trained

Alert Supervisor & EHS

Secure the Area

Dispose of Waste via EHS

Contain with Inert Absorbent

Collect Waste into Sealed Container

Decontaminate the Area

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Pre-Experiment Check

Mandatory Personal Protective Equipment

Engineering Controls Emergency Preparedness

Handling Hazardous Chemical

Work Inside a Certified
Chemical Fume Hood Locate Nearest Eyewash Station Locate Nearest Safety Shower

Lab Coat
(Fully buttoned)

Chemical Safety Goggles
(Not safety glasses)

Appropriate Chemical-Resistant Gloves
(e.g., Butyl Rubber)
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Caption: General PPE and safety controls protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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